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Compound of Interest

Compound Name: Sulcofuron

Cat. No.: B1193893 Get Quote

Published: December 2, 2025

This guide provides a comparative analysis of Sulcofuron and its sodium salt, focusing on

their chemical properties, efficacy, and toxicological profiles based on available data. The

information is intended for researchers, scientists, and professionals in drug and pesticide

development.

Chemical and Physical Properties
A review of available scientific literature and chemical databases indicates that "Sulcofuron" is

most commonly encountered and utilized in its sodium salt form, frequently referred to as

Sulcofuron-sodium. Information detailing a separate, non-salt "Sulcofuron" for comparative

analysis is not readily available, suggesting that the sodium salt is the primary form of this

active substance.
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Property Sulcofuron-sodium

IUPAC Name

sodium;5-chloro-2-[4-chloro-2-[[3-(3,4-

dichlorophenyl)ureido]methyl]phenyl]benzenesul

fonate

CAS Number 3567-25-7

Molecular Formula C20H13Cl4N2NaO4S

Molecular Weight 584.19 g/mol

Form Colourless powder

Water Solubility 20 g/L at 20°C

Log P (octanol/water) 4.8

Vapor Pressure < 1 x 10⁻⁵ Pa at 20°C

Table 1: Physicochemical Properties of Sulcofuron-sodium. The data presented is for

Sulcofuron-sodium, as this is the predominantly documented form of the chemical.

Mechanism of Action and Efficacy
Sulcofuron-sodium is primarily known for its use as a mothproofing agent and insecticide,

particularly for the protection of keratinous materials like wool. It acts as a stomach poison for

insect larvae. The larvae of clothes moths and carpet beetles ingest the wool fibers treated with

Sulcofuron-sodium, which then disrupts their metabolic processes.

While specific comparative efficacy data between a theoretical "Sulcofuron" acid form and its

sodium salt is unavailable, the high efficacy of Sulcofuron-sodium as an insecticide is well-

documented.

Toxicological Profile
Toxicological data is available for Sulcofuron-sodium, highlighting its safety profile for

mammals when used as directed.
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Test Result Species

Acute Oral LD50 > 4640 mg/kg Rat

Acute Dermal LD50 > 2000 mg/kg Rat

Acute Inhalation LC50 > 2.8 mg/L (4h) Rat

Skin Irritation Non-irritating Rabbit

Eye Irritation Non-irritating Rabbit

Table 2: Toxicological Data for Sulcofuron-sodium. This table summarizes the acute toxicity of

Sulcofuron-sodium in various animal models.

Experimental Protocols
Detailed experimental protocols for the toxicological assessments listed in Table 2 are based

on standardized OECD guidelines.

Acute Oral Toxicity (OECD Guideline 401):

Fasted rats are administered a single oral dose of Sulcofuron-sodium.

Animals are observed for 14 days for signs of toxicity and mortality.

The LD50 is calculated as the dose causing mortality in 50% of the test animals.

Acute Dermal Toxicity (OECD Guideline 402):

Sulcofuron-sodium is applied to the shaved skin of rats for 24 hours.

Observations for toxic effects and mortality are conducted for 14 days.

The LD50 is determined as the dose resulting in 50% mortality.

Acute Inhalation Toxicity (OECD Guideline 403):

Rats are exposed to an aerosol of Sulcofuron-sodium for 4 hours.
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Animals are observed for 14 days for any adverse effects and mortality.

The LC50 is calculated as the concentration causing 50% mortality.

Logical Relationship of Sulcofuron Forms
The relationship between the theoretical acidic form of Sulcofuron and its sodium salt is a

straightforward acid-base reaction. The sulfonic acid group in the Sulcofuron molecule readily

donates a proton, which can be neutralized by a base like sodium hydroxide to form the highly

water-soluble sodium salt. This increased solubility is often a desirable characteristic for

practical applications.

Chemical Forms and Application

Sulcofuron (Acid Form)
-SO3H

Sulcofuron-sodium
-SO3Na+
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(NaOH)

Practical Application
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Formulated for Use

Click to download full resolution via product page

Caption: Conversion of Sulcofuron acid to its sodium salt for practical application.

In summary, while the user's query presupposes a comparison between Sulcofuron and its

sodium salt, the available scientific and regulatory information predominantly points to the use

of Sulcofuron-sodium. The data presented herein pertains to this sodium salt form, which is

the commercially and scientifically relevant substance. The likely reason for the prevalence of

the sodium salt is its enhanced water solubility, which is a critical factor for its formulation and

application as an insecticide.

To cite this document: BenchChem. [Sulcofuron vs. Its Sodium Salt: A Comparative
Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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